molecular formula C5H4IN3OS2 B8715030 5-Iodo-2-(methanesulfinyl)imidazo[2,1-b][1,3,4]thiadiazole CAS No. 1206207-44-4

5-Iodo-2-(methanesulfinyl)imidazo[2,1-b][1,3,4]thiadiazole

Cat. No. B8715030
CAS RN: 1206207-44-4
M. Wt: 313.1 g/mol
InChI Key: UMWIZKQHFUJTER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Iodo-2-(methanesulfinyl)imidazo[2,1-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C5H4IN3OS2 and its molecular weight is 313.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Iodo-2-(methanesulfinyl)imidazo[2,1-b][1,3,4]thiadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Iodo-2-(methanesulfinyl)imidazo[2,1-b][1,3,4]thiadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1206207-44-4

Molecular Formula

C5H4IN3OS2

Molecular Weight

313.1 g/mol

IUPAC Name

5-iodo-2-methylsulfinylimidazo[2,1-b][1,3,4]thiadiazole

InChI

InChI=1S/C5H4IN3OS2/c1-12(10)5-8-9-3(6)2-7-4(9)11-5/h2H,1H3

InChI Key

UMWIZKQHFUJTER-UHFFFAOYSA-N

Canonical SMILES

CS(=O)C1=NN2C(=CN=C2S1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Oxone(r), monopersulfate compound (263.99 mg; 0.43 mmol; 1.00 eq.) was added to a solution of 5-iodo-2-methylsulfanyl-imidazo[2,1-b][1,3,4]thiadiazole (127.60 mg; 0.43 mmol; 1.00 eq.) in MeOH (1.50 ml) and water (1.50 ml) at room temperature. After 1 h, the reaction was finished. Water was added and the reaction was extracted 2 times with dichloromethane. The combined organic extracts were dried over magnesium sulphate, filtered and concentrated to give 106.9 mg of the desired product as a beige solid.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
monopersulfate
Quantity
263.99 mg
Type
reactant
Reaction Step One
Quantity
127.6 mg
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.